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2-Methylcyclohexanamine
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hydrochloride
CAS No.: 10049-61-3
Cat. No.: B12293679

Get Quote

An In-Depth Technical Guide to 2-Methylcyclohexanamine Hydrochloride: Stereochemistry,

Mechanisms, and Pharmaceutical Applications

Executive Summary

In the realm of organic synthesis and pharmaceutical development, aliphatic cyclic amines
serve as foundational pharmacophores and critical chiral resolving agents. 2-
Methylcyclohexanamine hydrochloride (Molecular Formula: C7H16CIN) is a prime example
of a deceptively simple molecule whose utility is entirely dictated by its stereochemistry.
Because the cyclohexane ring bears both a methyl group and an amino group at adjacent
carbons, the molecule possesses two chiral centers, resulting in four distinct stereoisomers
(two cis enantiomers and two trans enantiomers).

For researchers and drug development professionals, specifying the correct Chemical
Abstracts Service (CAS) Registry Number is not merely an administrative task; it is a critical
determinant of synthetic viability, target binding affinity, and physicochemical behavior. This
whitepaper deconstructs the stereochemical landscape of 2-methylcyclohexanamine
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hydrochloride, detailing its properties, mechanistic pathways, and field-proven laboratory
protocols.

The Stereochemical Labyrinth & CAS Registry
Matrix

The free base, 2-methylcyclohexanamine, is often synthesized as a mixture of cis and trans
isomers (CAS 7003-32-9)[1]. However, in pharmaceutical applications—such as the synthesis
of antituberculosis agents or chiral resolution workflows—enantiopure hydrochloride salts are
required to ensure crystalline stability and stereospecific reactivity[2].

The hydrochloride salt form significantly improves the compound's handling properties,
converting a volatile, air-sensitive liquid into a stable, white-to-yellow crystalline solid[3][4].
Below is the definitive CAS registry matrix for the various stereoisomers of 2-
methylcyclohexanamine hydrochloride.

Table 1: Stereochemical Designations and CAS Registry Numbers

Stereochemica . . Purity
) . Configuration CAS Number PubChem CID
| Designation Standard

(1S,2R)-2-
Methylcyclohexa  Cis 79389-39-2[3] 67278079[5] >95%][ 3]
namine HCI

(1R,2S)-2-
Methylcyclohexa  Cis 79389-41-6[6] N/A >97%][6]
namine HCI

(1R,2R)-2-
Methylcyclohexa  Trans 302596-19-6[7] 12714251[8] >97%(7]

namine HCI

trans-2-
Methylcyclohexa  Trans (Racemic) 39558-31-1[9] 12714251[8] >98%][9]
namine HCI*
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*Note: CAS 39558-31-1 is frequently used to denote the relative trans configuration (rel-
(1R,2R)), though commercial vendors sometimes use it interchangeably with specific trans
enantiomers[9][10].

Physicochemical Profiling

Understanding the quantitative physical data of the hydrochloride salt is essential for optimizing
reaction conditions, particularly in biphasic extractions or crystallization matrices.

Table 2: Key Physicochemical Properties of 2-Methylcyclohexanamine HCI

Property Value Causality / Relevance

] Critical for exact stoichiometric
Molecular Weight 149.66 g/mol [5] ) ) )
calculations in API coupling.

Used for High-Resolution Mass
Exact Mass 149.0971 Dal8] Spectrometry (HRMS)
validation.

Indicates excellent membrane
Topological Polar Surface Area 26 AZ[g] permeability potential for
derived APlIs.

Prevents hygroscopic
Storage Conditions Room Temp, Inert Gas[3] degradation and amine

oxidation.

Requires handling in a fume
GHS Classification H302, H315, H319, H335[11] hood (irritant/harmful if

swallowed).

Mechanistic Pathways: Synthesis and Catalysis
Industrial Synthesis via Reductive Amination

The primary industrial and laboratory route to 2-methylcyclohexanamine involves the reductive
amination of 2-methylcyclohexanone. This is typically achieved using ammonium acetate as
the nitrogen source, followed by catalytic hydrogenation over a Nickel or Palladium on Carbon
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(Pd/C) catalyst under mild pressure[1]. The stereoselectivity of this reaction (cis vs. trans) is
heavily influenced by the choice of catalyst and the thermodynamic stability of the imine
intermediate.

Role in Hydrodenitrogenation (HDN) Studies

Beyond its use as a building block, 2-methylcyclohexanamine is a highly studied intermediate
in petrochemical and catalytic research. Specifically, it is the primary intermediate formed
during the hydrodenitrogenation of o-toluidine over sulfided NiMo/Al20s catalysts[12][13].
Understanding the mechanism of C—N bond cleavage in this molecule helps engineers design
better catalysts for removing nitrogenous impurities from crude oil.

NiMo/Al203

o-Toluidine D

2-Methylcyclohexanamine C-N Cleavage Hydrodenitrogenation
(Intermediate) (Hydrocarbons + NH3)

Reductive

Amination
2-Methylcyclohexanone

Click to download full resolution via product page

Fig 1. Synthesis and hydrodenitrogenation pathways of 2-methylcyclohexanamine.

Applications in Drug Development
Antituberculosis Agents (mmpL3 Inhibitors)

The rise of Multi-Drug Resistant (MDR) and Extensively Drug-Resistant (XDR) tuberculosis has
necessitated the development of novel therapeutics. Enantiopure 2-methylcyclohexanamine
derivatives are critical intermediates in the synthesis of indole carboxamide derivatives[2].
These compounds act by inhibiting the mycobacterial mmpL3 pathway, which is essential for
the transport of trehalose monomycolate (TMM) during mycobacterial cell wall biosynthesis[2].
The specific steric bulk of the 2-methylcyclohexyl moiety is crucial for fitting into the
hydrophobic pocket of the mmpL3 transporter.

Chiral Resolution of Racemic Acids

Because 2-methylcyclohexanamine possesses two chiral centers and a basic amine group,
enantiopure versions (e.g., (1R,2S)-2-Methylcyclohexanamine) are highly effective resolving
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agents for racemic carboxylic acids[14]. By forming diastereomeric salts, researchers can
exploit the differential solubility of these salts to isolate pure enantiomers via fractional
crystallization.

Racemic Acid + (1R,2S)-Amine

Diastereomeric Salt Formation

Fractional Crystallization

Acidification & Extraction

Enantiopure Acid

Click to download full resolution via product page

Fig 2: Workflow for diastereomeric resolution using chiral 2-methylcyclohexanamine.

Validated Laboratory Protocols
Protocol A: Diastereomeric Crystallization and
Resolution

Purpose: To resolve a racemic carboxylic acid using (1R,2S)-2-Methylcyclohexanamine as a
chiral auxiliary[14].

Causality Note: The choice of solvent is the most critical variable. The solvent must provide a
steep solubility curve across temperatures and maximize the solubility differential between the
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two resulting diastereomeric salts.

Free-Basing the Amine: If starting with (1R,2S)-2-Methylcyclohexanamine hydrochloride,
dissolve the salt in minimal water, basify with 1M NaOH to pH > 11, and extract the free
amine into diethyl ether. Dry over anhydrous Na=SO4 and concentrate in vacuo.

Dissolution: In a round-bottom flask, dissolve the target racemic acid in a minimal volume of
boiling solvent (e.g., ethanol or an ethanol/water mixture).

Salt Formation: In a separate flask, dissolve an equimolar amount of the free-based
(1R,2S)-2-Methylcyclohexanamine in the same solvent. Slowly add this to the racemic acid
solution under continuous stirring[14].

Fractional Crystallization: Allow the mixture to cool ambiently to room temperature. Do not
crash-cool, as rapid precipitation traps impurities within the crystal lattice. If necessary, seed
with a pure crystal of the desired diastereomer[14].

Isolation & Washing: Collect the formed crystals via vacuum filtration. Wash the filter cake
with a minimal amount of ice-cold solvent to remove residual mother liquor without dissolving
the product[14].

Acidification & Recovery: Suspend the pure diastereomeric salt in water. Add 1M HCI
dropwise until the pH reaches 2. This protonates the carboxylic acid, rendering it insoluble in
water, while the resolving amine remains in the aqueous phase as the hydrochloride salt[14].

Extraction: Extract the liberated enantiopure acid into ethyl acetate. The aqueous layer
containing the (1R,2S)-2-Methylcyclohexanamine hydrochloride can be basified to
recover and recycle the resolving agent[14].

Protocol B: Palladium-Catalyzed Reductive Amination

Purpose: Synthesis of the 2-methylcyclohexanamine core from 2-methylcyclohexanone[1][2].

o Preparation: In a Parr hydrogenation flask, dissolve 2-methylcyclohexanone (1.0 eq) in
glacial acetic acid.
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Amine Source: Add ammonium acetate (5.0 eq) to the solution. The excess drives the
equilibrium toward the imine intermediate.

Catalyst Addition: Carefully add 10% Pd/C (approx. 5-10 mol% by weight) under an inert
argon atmosphere to prevent spontaneous ignition of the catalyst[2].

Hydrogenation: Purge the flask with hydrogen gas three times. Pressurize the vessel with H2
(typically 30-50 psi) and agitate at room temperature until hydrogen uptake ceases (usually
12-24 hours)[1][2].

Workup: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.
Concentrate the filtrate, basify with aqueous NaOH, and extract the resulting 2-
methylcyclohexanamine with dichloromethane.

Salt Formation (Optional): To form the hydrochloride salt, bubble anhydrous HCI gas through
the organic extract until precipitation is complete. Filter and dry the solid.

Safety, Handling, and Environmental Impact (EHS)

2-Methylcyclohexanamine hydrochloride must be handled with standard laboratory PPE
(gloves, safety goggles, and a lab coat).

e Hazards: It is classified under GHS as Harmful if swallowed (H302), Causes skin irritation
(H315), Causes serious eye irritation (H319), and May cause respiratory irritation (H335)[11].

o Storage: The compound is sensitive to moisture over prolonged periods. It must be stored in
a tightly closed container in a dry, well-ventilated area under an inert atmosphere (Nitrogen
or Argon) at room temperature[3][11].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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